(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)methanone

• IUPAC Name: [3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-(4-methyl-2-pyrrol-1-yl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C20H16ClN5O2S/c1-12-16(29-20(22-12)25-7-2-3-8-25)19(27)26-10-14(11-26)18-23-17(24-28-18)13-5-4-6-15(21)9-13/h2-9,14H,10-11H2,1H3
• InChI Key: GIHQKYXWTNBSHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)N3CC(C3)C4=NC(=NO4)C5=CC(=CC=C5)Cl
• Molecular Formula: C20H16ClN5O2S
• Molecular Weight: 425.9 g/mol

Description

(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)methanone is a useful research compound. Its molecular formula is C20H16ClN5O2S and its molecular weight is 425.89. The purity is usually 95%.
BenchChem offers high-quality (3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetic Studies

Pharmacokinetic studies are essential to understand how a drug is absorbed, distributed, metabolized, and excreted in the body. For instance, studies on cefazedone, a cephalosporin antibiotic, have evaluated its tolerance and pharmacokinetics in patients, providing insights into its safety profile and efficacy in treating infections (Züllich & Sack, 1979). Similarly, investigating the pharmacokinetics of novel compounds helps in determining their therapeutic potential and optimal dosing regimens.

Metabolism and Excretion

Understanding the metabolism and excretion pathways of a compound is crucial for predicting its interactions, potential toxicities, and the impact of renal or hepatic impairment on its elimination. For example, the metabolism and excretion study of the orexin receptor antagonist SB-649868 in humans highlights the importance of characterizing metabolic pathways to ensure safety and efficacy in clinical use (Renzulli et al., 2011).

Safety and Efficacy Evaluations

Clinical trials are conducted to evaluate the safety and efficacy of compounds. These studies are critical for identifying adverse effects, determining therapeutic doses, and understanding the clinical benefits of new drugs. The safety and efficacy of new antimycotics, like sertaconazole in treating Pityriasis versicolor, are determined through randomized clinical trials, ensuring that the drugs are both effective against the target condition and safe for patient use (Nasarre et al., 1992).